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Compound of Interest

Compound Name: 2F-Peracetyl-Fucose

Cat. No.: B049487 Get Quote

References
1. (R)-Amlodipine-d4 | C20H25ClN2O5 | CID 71313377 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. sciex.com [sciex.com]

3. caymanchem.com [caymanchem.com]

4. medchemexpress.com [medchemexpress.com]

5. Deuterium in drug discovery: progress, opportunities and challenges - PMC
[pmc.ncbi.nlm.nih.gov]

6. sciex.com [sciex.com]

7. S-Amlodipine: An Isomer with Difference—Time to Shift from Racemic Amlodipine - PMC
[pmc.ncbi.nlm.nih.gov]

8. Rapid quantification of amlodipine enantiomers in human plasma by LC-MS/MS:
application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Development and Validation of a LC-MS/MS Method for the Simultaneous Estimation of
Amlodipine and Valsartan in Human Plasma: Application to a Bioequivalence Study - PMC
[pmc.ncbi.nlm.nih.gov]

11. Validation of bioanalytical methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b049487?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/R_-Amlodipine-d4
https://pubchem.ncbi.nlm.nih.gov/compound/R_-Amlodipine-d4
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/Amlodapine_Bioanalysis.pdf
https://www.caymanchem.com/product/25035/amlodipine-d4-maleate
https://www.medchemexpress.com/r-amlodipine-d4.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10241557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10241557/
https://sciex.com/content/dam/SCIEX/tech-notes/pharma/bioanalysis-pk/ruo-mkt-02-8858-a/Amlodapine-Bioanalysis_QTRAP4500_RUO-MKT-02-8858-A.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5985099/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5985099/
https://pubmed.ncbi.nlm.nih.gov/23640924/
https://pubmed.ncbi.nlm.nih.gov/23640924/
https://www.researchgate.net/publication/264027040_Determination_of_S-_and_R-Amlodipine_in_Rat_Plasma_using_LC-MSMS_After_Oral_Administration_of_S-Amlodipine_and_Racemic_Amlodipine
https://pmc.ncbi.nlm.nih.gov/articles/PMC4318187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4318187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4318187/
https://pubmed.ncbi.nlm.nih.gov/1871036/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Optimizing incubation time with 2F-Peracetyl-Fucose for
maximum inhibition.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049487#optimizing-incubation-time-with-2f-peracetyl-
fucose-for-maximum-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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